Cas no 2068152-20-3 (3-aminocyclopentane-1-carbonitrile; trifluoroacetic acid)

• Product Name: 3-aminocyclopentane-1-carbonitrile; trifluoroacetic acid
• CAS No: 2068152-20-3
• MF: C₈H₁₁F₃N₂O₂
• MW: 224.180352449417
• CID: 5272746
• Update Time: 2026-03-09

3-aminocyclopentane-1-carbonitrile; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminocyclopentane-1-carbonitrile 2,2,2-trifluoroacetate
• 3-Aminocyclopentane-1-carbonitrile2,2,2-trifluoroacetate
• 3-aminocyclopentane-1-carbonitrile; trifluoroacetic acid

• Inchi： 1S/C6H10N2.C2HF3O2/c7-4-5-1-2-6(8)3-5;3-2(4,5)1(6)7/h5-6H,1-3,8H2;(H,6,7)
• InChI Key： YGLATEGGVDJYJL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.NC1CCC(C#N)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 205
• Topological Polar Surface Area: 87.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on 3-aminocyclopentane-1-carbonitrile; trifluoroacetic acid

Introduction to 3-Aminocyclopentane-1-Carbonitrile; Trifluoroacetic Acid (CAS No. 2068152-20-3)

3-Aminocyclopentane-1-carbonitrile; trifluoroacetic acid (CAS No. 2068152-20-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in organic synthesis.

The chemical structure of 3-aminocyclopentane-1-carbonitrile; trifluoroacetic acid consists of a cyclopentane ring with an amino group and a cyano group attached to the same carbon atom, along with a trifluoroacetic acid moiety. The presence of these functional groups imparts distinct chemical properties and reactivity, making it an attractive candidate for various synthetic transformations and biological studies.

Recent advancements in the field have highlighted the importance of 3-aminocyclopentane-1-carbonitrile; trifluoroacetic acid in the design and synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against specific enzymes involved in neurodegenerative diseases. The researchers found that the cyclopentane scaffold, combined with the amino and cyano functionalities, provides a robust platform for optimizing pharmacological properties such as selectivity and bioavailability.

In addition to its potential therapeutic applications, 3-aminocyclopentane-1-carbonitrile; trifluoroacetic acid has been utilized as a key intermediate in the synthesis of complex organic molecules. Its reactivity and stability make it an ideal building block for constructing intricate molecular architectures. A notable example is its use in the total synthesis of natural products with significant biological activities, such as antitumor and anti-inflammatory compounds.

The trifluoroacetic acid moiety in 3-aminocyclopentane-1-carbonitrile; trifluoroacetic acid plays a crucial role in enhancing its solubility and reactivity. This feature is particularly advantageous in reaction conditions that require high solubility or catalytic activity. Moreover, the trifluoroacetic acid group can be readily removed or modified through various chemical transformations, providing flexibility in synthetic strategies.

The synthetic accessibility of 3-aminocyclopentane-1-carbonitrile; trifluoroacetic acid has also been improved through recent methodological developments. A paper published in Organic Letters reported an efficient and scalable synthesis route that yields high purity product with excellent yields. This advancement has facilitated its broader application in both academic research and industrial settings.

In conclusion, 3-aminocyclopentane-1-carbonitrile; trifluoroacetic acid (CAS No. 2068152-20-3) is a promising compound with diverse applications in medicinal chemistry and organic synthesis. Its unique structural features and favorable chemical properties make it a valuable tool for researchers aiming to develop novel therapeutic agents and synthetic intermediates. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing the frontiers of chemical biology and pharmaceutical science.